Rhodium triiodide

Specification

• CAS No.: 163207-16-7
• Molecular Formula: I3Rh
• Molecular Weight: 483.6189 g/mol
• IUPAC Name: triiodorhodium
• Standard InChI: InChI=1S/3HI.Rh/h3*1H;/q;;;+3/p-3
• Standard InChI Key: KXAHUXSHRWNTOD-UHFFFAOYSA-K
• SMILES: [Rh](I)(I)I
• Canonical SMILES: [Rh+3].[I-].[I-].[I-]

Introduction

Property	Value/Description
Chemical Formula	RhI3
Molecular Weight	483.62 g/mol
Physical Appearance	Black crystalline powder
Density	6.400 g/cm³
Water Solubility	Insoluble
CAS Registry Number	15492-38-3
EINECS Number	239-521-5
Melting Point	Not precisely determined
Crystal Structure	Similar to AlCl3 and YCl3
Hydration Status	Anhydrous only (does not form hydrates)

These physical properties contribute to rhodium triiodide's stability and reactivity profile, making it suited for specific applications in catalysis and chemical synthesis.

Structural Characteristics

Crystal Structure

Rhodium triiodide adopts a crystal structure similar to aluminum chloride (AlCl3) and yttrium chloride (YCl3). This structural arrangement consists of cubic close-packed iodide ions with rhodium ions occupying one-third of the octahedral interstices, forming distinct layers. This layered structure is important for understanding the compound's chemical behavior and physical properties.

The cubic close-packing of the iodide ions creates a specific geometric environment around the rhodium(III) centers, influencing the compound's reactivity, especially in catalytic applications. Each rhodium atom is coordinated to six iodide ions in an octahedral arrangement, characteristic of many d-block metal halides.

Synthesis Methods

Several methods have been developed for the synthesis of rhodium triiodide, each with specific advantages depending on the desired purity, scale, and available starting materials.

Halide Exchange Reaction

One of the most common preparation methods involves the halide exchange reaction between rhodium(III) bromide and potassium iodide in aqueous solution:

RhBr3 + 3KI → RhI3 + 3KBr

This straightforward reaction proceeds readily in aqueous conditions and produces rhodium triiodide as a black precipitate that can be filtered, washed, and dried. The reaction represents a standard metathesis approach to metal halide synthesis, taking advantage of the differential solubility of the reaction products.

Direct Synthesis Method

The direct synthesis method utilizes the reaction between elemental rhodium and iodine in the presence of an initiator, typically isopropyl benzene peroxide:

2Rh + 3I2 → 2RhI3

This approach involves mixing rhodium powder with iodine powder and a small amount of initiator (approximately 0.3%), sealing the mixture in a reactor, and heating to facilitate the reaction. The resulting black product is further processed by heating to 90°C until a constant weight is achieved, followed by dissolution in acetic acid and recovery through evaporation under reduced pressure.

Solution Synthesis Method

Another approach involves the reaction of rhodium trichloride with potassium iodide or hydroiodic acid:

RhCl3 + 3KI → RhI3 + 3KCl
or
RhCl3 + 3HI → RhI3 + 3HCl

In this method, rhodium trichloride is dissolved in water, and an appropriate amount of potassium iodide or hydroiodic acid is added. The mixture is maintained at a specific temperature for approximately three hours, then filtered, washed, and dried to obtain black crystalline rhodium triiodide.

Advanced Synthesis Using Nanorhodium

More recent developments include methods employing nanoscale rhodium powder to enhance reactivity and efficiency. One such approach involves generating rhodium triiodide through the reaction of nano-rhodium powder with hydroiodic acid solution via electrolysis. This method offers potential advantages in terms of reaction completeness, environmental impact, and process control.

The preparation of the nanorhodium precursor typically involves dissolving rhodium trichloride in water, adding ethylenediamine to form a complex, and then reducing this complex using formaldehyde in the presence of sodium hydroxide under controlled conditions.

Applications and Uses

Rhodium triiodide has found significant applications primarily as a catalyst in various chemical transformations, leveraging the unique properties of the rhodium center and its coordination environment.

Carbonylation Catalysis

One of the most important applications of rhodium triiodide is as a catalyst for carbonylation synthesis reactions. It is widely used in the synthesis of:

• Acetic acid

• Acetic anhydride

• Ethylene glycol

• Other carbonyl-containing compounds

As the main catalyst for carbonyl synthesis, it plays a particularly crucial role in industrial acetic anhydride production. These processes typically involve the insertion of carbon monoxide into organic substrates, facilitated by the rhodium center's ability to coordinate both the carbon monoxide and the substrate while promoting the necessary bond-forming steps.

Hydroformylation Reactions

Rhodium triiodide also serves as a catalyst in hydroformylation reactions, which transform alkenes into aldehydes or alcohols. These reactions are fundamentally important in organic synthesis and industrial chemistry, providing routes to valuable chemical intermediates from simpler starting materials.

The catalytic cycle typically involves coordination of the alkene to the rhodium center, followed by insertion of hydrogen and carbon monoxide to form the new carbon-carbon and carbon-hydrogen bonds necessary for the aldehyde product.

Research Applications

Beyond established industrial processes, rhodium triiodide continues to be investigated for potential new catalytic applications. Its unique coordination chemistry and reactivity profile make it an interesting candidate for developing novel synthetic methodologies and catalytic systems.

Reactivity Profile

Coordination Chemistry Reactions

The rhodium(III) center in rhodium triiodide can participate in ligand exchange reactions, forming complex species with various coordination numbers and geometries. The previously mentioned [RhI6]³⁻ anion represents one example of the expanded coordination sphere possible for rhodium in these systems.

Such reactivity is essential for the compound's catalytic applications, as the ability to coordinate substrates, undergo oxidation state changes, and facilitate bond formation/breaking underlies its effectiveness in processes like carbonylation and hydroformylation.

Comparison with Other Rhodium Halides

Rhodium triiodide exhibits both similarities and important differences when compared to other rhodium halides such as rhodium chloride (RhCl3) and rhodium bromide (RhBr3).

Structural Comparisons

While all rhodium trihalides adopt related structures based on octahedral coordination of the metal center, subtle differences exist due to the varying sizes of the halide ions. The larger iodide ions in rhodium triiodide create a different crystalline environment compared to the smaller chloride or bromide analogs.

Hydration Differences

A particularly notable difference is that rhodium trichloride and rhodium tribromide readily form hydrates (e.g., RhCl3·3H2O), while rhodium triiodide exists only in the anhydrous form. This distinction affects the compounds' stability, handling properties, and behavior in various reaction media.

Catalytic Activity

The larger, more polarizable iodide ligands in rhodium triiodide affect the electronic environment around the rhodium center differently than the smaller halides do in their respective compounds. This influences the compound's catalytic activity profile, making it particularly effective for certain transformations like carbonylation reactions, where the specific electronic and steric properties of the rhodium-iodine bonds contribute to the desired reactivity.

Current Research and Developments

Research on rhodium triiodide continues to evolve, with several areas receiving particular attention in recent years.

Catalyst Optimization

Efforts to optimize rhodium triiodide as a catalyst focus on enhancing its activity, selectivity, and stability while reducing the required rhodium loading (important due to rhodium's high cost). This includes investigations into supporting the catalyst on various materials, incorporating it into specific ligand environments, and developing methods to improve its recycling and recovery.

Synthesis Method Improvements

Newer synthesis methods aim to address challenges related to efficiency, environmental impact, and scalability. The development of the nanorhodium-based approach represents one such advancement, potentially offering more complete reactions with better rhodium utilization.

Novel Applications

Researchers continue to explore new potential applications for rhodium triiodide beyond its established uses in carbonylation and hydroformylation. These investigations span fields from fine chemical synthesis to materials science, seeking to leverage the compound's unique properties in innovative ways.